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Compound of Interest

Compound Name: AW4
Cat. No.: B15583369
Get Quote
. J

To ensure the safe and proper disposal of any substance, it is critical to first correctly identify
the material in question. The designation "AW4" is used for several distinctly different products,
each with its own specific handling and disposal protocols.

Identification of "AW4"
Initial research reveals that "AW4" can refer to, but is not limited to, the following:

o A chemical ligand: Identified in the RCSB Protein Data Bank with the formal name (1S,2S)-2-
[(N-{[2-(3-chlorophenyl)ethoxy]carbonyl}-L-leucyl)amino]-1-hydroxy-3-[(3S)-2-oxopyrrolidin-3-
yl]propane-1-sulfonic acid.[1]

o A pressure-sensitive adhesive material: As specified in a Material Safety Data Sheet (MSDS)
from Avery Dennison.[2]

e An automatic transmission fluid: Commonly discussed in automotive forums.[3][4][5]

o A Ko6ppen climate classification: Used in climatology to describe a specific type of tropical
savanna climate.[6][7][8]

Given the context of researchers, scientists, and drug development professionals, it is highly
probable that the relevant substance is the AW4 chemical ligand. However, without a definitive
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identification, providing accurate disposal procedures is not possible.

General Principles of Laboratory Chemical Disposal

For any chemical used in a laboratory setting, the primary source of information for safe
handling and disposal is its Safety Data Sheet (SDS). The SDS provides comprehensive
information about the chemical's properties, hazards, and the necessary precautions for its use
and disposal.

The general steps for proper disposal of laboratory chemical waste are as follows:

« Identification and Classification: Determine the chemical's hazardous properties by
consulting the SDS. Wastes are typically categorized as hazardous based on characteristics
such as ignitability, corrosivity, reactivity, or toxicity.

e Segregation: Do not mix different types of chemical waste. Incompatible chemicals can react
violently, producing heat, toxic gases, or explosions. Waste should be segregated into
labeled containers for halogenated solvents, non-halogenated solvents, acids, bases, and
other specific chemical classes.

» Containerization: Use appropriate, clearly labeled, and sealed containers for waste
collection. The container material must be compatible with the chemical waste it holds.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name(s) of the contents, and the associated hazards.

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
general laboratory traffic. Secondary containment should be used to prevent spills.

» Disposal: Arrange for the collection and disposal of the chemical waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company.

Logical Workflow for AW4 Disposal

Below is a generalized workflow for determining the proper disposal procedure for a laboratory
chemical like AWA4.
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Caption: Logical workflow for determining the proper disposal procedure for a chemical
substance.

To receive specific and actionable guidance, please provide the Safety Data Sheet (SDS) for
the particular "AW4" substance you are using. Without this crucial document, any provided
disposal instructions would be generic and potentially unsafe. Always prioritize consulting the
SDS and your institution's Environmental Health and Safety (EHS) department for chemical
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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